Cas no 1396685-89-4 (N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396685-89-4
• MF: C₁₄H₉BrFN₅O
• MW: 362.156564474106
• CID: 5871617
• PubChem ID: 71791440
• Update Time: 2025-10-31

N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-(4-fluorophenyl)tetrazole-5-carboxamide
• N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• F6237-1729
• N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide
• 1396685-89-4
• VU0538875-1
• AKOS024541393

• Inchi： 1S/C14H9BrFN5O/c15-9-2-1-3-11(8-9)17-14(22)13-18-20-21(19-13)12-6-4-10(16)5-7-12/h1-8H,(H,17,22)
• InChI Key： HOYKDUWRQOSYQN-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=CC(Br)=C2)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 360.99745g/mol
• Monoisotopic Mass: 360.99745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide: A Comprehensive Overview

N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396685-89-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The molecular structure of N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide is characterized by a tetrazole ring system linked to a substituted phenyl group. The presence of bromine and fluorine atoms in the phenyl groups adds to the compound's chemical versatility and biological activity. These halogen substituents can influence the compound's pharmacokinetic properties, such as solubility, lipophilicity, and metabolic stability.

Recent studies have highlighted the potential of N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

In addition to its anti-inflammatory properties, N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has shown promise in neurodegenerative diseases. A study conducted by a team of researchers at the University of California found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its lipophilicity allows it to cross the blood-brain barrier efficiently, making it suitable for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(3-bromophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396685-89-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full potential in these areas.